Cas no 123311-20-6 (rac-(1R,2S)-1-{[(benzyloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-1-{[(benzyloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 123311-20-6
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6094567
• PubChem ID: 14483356
• Update Time: 2025-07-22

rac-(1R,2S)-1-{[(benzyloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 123311-20-6
• EN300-28285099
• rac-(1R,2S)-1-{[(benzyloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H19NO4/c1-10(2)12-8-15(12,13(17)18)16-14(19)20-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,16,19)(H,17,18)/t12-,15+/m0/s1
• InChI Key： UDBHSOJQFLLWSL-SWLSCSKDSA-N
• SMILES： OC([C@]1(C[C@H]1C(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2S)-1-{[(benzyloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2S)-1-{[(benzyloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS: 123311-20-6)

In recent years, the compound rac-(1R,2S)-1-{[(benzyloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS: 123311-20-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and peptidomimetics. The compound's structural complexity and biological relevance make it a valuable subject for ongoing research.

Recent studies have focused on the synthesis and optimization of rac-(1R,2S)-1-{[(benzyloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid to enhance its bioavailability and target specificity. Advanced synthetic methodologies, including asymmetric catalysis and green chemistry approaches, have been employed to improve the yield and purity of the compound. These efforts are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific proteases involved in inflammatory and neurodegenerative diseases. In vitro and in vivo studies have demonstrated that rac-(1R,2S)-1-{[(benzyloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid exhibits high binding affinity and selectivity, making it a promising candidate for drug development. Additionally, its stability under physiological conditions has been a focal point, with researchers exploring modifications to further enhance its pharmacokinetic properties.

The mechanistic insights gained from these studies have also shed light on the compound's interaction with biological targets. Structural analyses, including X-ray crystallography and NMR spectroscopy, have revealed the precise binding modes and conformational changes induced by the compound. These findings are instrumental in designing next-generation derivatives with improved efficacy and reduced off-target effects.

Looking ahead, the potential applications of rac-(1R,2S)-1-{[(benzyloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid extend beyond its current scope. Researchers are investigating its utility in targeted drug delivery systems and as a scaffold for multifunctional therapeutics. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications, addressing unmet medical needs in areas such as oncology and infectious diseases.

In conclusion, the ongoing research on rac-(1R,2S)-1-{[(benzyloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS: 123311-20-6) underscores its significance in the chemical biology and pharmaceutical landscape. The compound's versatile properties and therapeutic potential position it as a key player in the development of innovative treatments. Continued exploration of its mechanisms and applications will undoubtedly contribute to advancements in the field.